2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride

• Molecular Formula: C22H24Cl2N2
• Molecular Weight: 387.3 g/mol
• SMILES: C1C(C2=CC=CC=C2CN1CC3=CC=CC=C3N)C4=CC=CC=C4.Cl.Cl
• InChI: InChI=1S/C22H22N2.2ClH/c23-22-13-7-5-11-19(22)15-24-14-18-10-4-6-12-20(18)21(16-24)17-8-2-1-3-9-17;;/h1-13,21H,14-16,23H2;2*1H
• InChIKey: WUCJZDMXJWJGSV-UHFFFAOYSA-N

Researchers developing PRMT5 inhibitors or profiling monoamine transporter ligands face a critical gap: commercially available dihydroisoquinoline scaffolds are overwhelmingly fully saturated THIQs (e.g., nomifensine, GSK-3326595), limiting SAR exploration of core unsaturation effects. This compound uniquely fills that gap. • 3,4-Dihydro core with imine/enamine character-distinct electronics vs. THIQ leads • N-(2-Aminobenzyl) substituent provides orthogonal H-bonding & steric vectors for potency/selectivity tuning • Racemic at C4-enables stereochemistry-activity relationship dissection for enantioselective CNS agent design • Dihydrochloride salt (3 H-bond donors) ensures reliable aqueous solubility for dose-response assays Supplied at ≥95% purity. For R&D use only.

2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride – Procurement & Identity

2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride (CAS 133390-58-6) is a synthetic 3,4-dihydroisoquinoline derivative supplied as a dihydrochloride salt [1]. It features a partially saturated isoquinoline core substituted at the 4-position with a phenyl group and at the N2-position with a 2-aminobenzyl (anilinemethyl) moiety. The dihydrochloride salt form (molecular formula C₂₂H₂₄Cl₂N₂, molecular weight 387.3 g/mol) enhances aqueous solubility compared to its free base counterpart (CAS 133406-89-0) . The compound possesses one undefined stereocenter at the C4 position and is supplied as a racemic mixture, with typical commercial purity ≥95% [1].

Dihydrochloride salt — enhanced aqueous compatibility for biochemical assays

Racemic mixture — enables stereochemistry-activity relationship profiling

3,4-Dihydroisoquinoline core — distinct from fully saturated tetrahydroisoquinolines

• [1] PubChem CID 72942624. 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/72942624 View Source

Why Analogues Cannot Substitute This Dihydroisoquinoline

This compound occupies a distinct chemical space that is not replicated by any single commercially available analog. Its 3,4-dihydroisoquinoline core (bearing a C=N double bond with imine/enamine character) differentiates it from fully saturated tetrahydroisoquinolines such as nomifensine and GSK-3326595, while its N-(2-aminobenzyl) substituent distinguishes it from N-methyl, N-aryl, or N-unsubstituted dihydroisoquinolines [1]. The combination of these features—partial core unsaturation plus an ortho-anilinemethyl N-substituent—generates a unique pharmacophore with distinct hydrogen-bonding capacity, basicity, and molecular geometry that cannot be achieved by mixing and matching commercially available in-class compounds [2]. Substituting with a simpler 4-phenyl-tetrahydroisoquinoline or an N-aryl-dihydroisoquinolinium salt would alter the electronic properties, conformational preferences, and ligand recognition profiles that define this compound's research utility.

Core saturation: dihydroisoquinoline C=N geometry alters pKa, planarity, and receptor recognition compared to tetrahydro analogs.

N-(2-aminobenzyl) substituent: additional aromatic ring and NH₂ donor create a pharmacophore not replicated by N-methyl or N-aryl derivatives.

Salt form: dihydrochloride vs. free base shifts solubility and hydrogen-bond donor count, affecting assay compatibility.

• [1] Charifson PS, Wyrick SD, Hoffman AJ, Simmons RM, Bowen JP, McDougald DL, Mailman RB. Synthesis and pharmacological characterization of 1-phenyl-, 4-phenyl-, and 1-benzyl-1,2,3,4-tetrahydroisoquinolines as dopamine receptor ligands. J Med Chem. 1988 Oct;31(10):1941-6. doi: 10.1021/jm00118a012. PMID: 3050089. View Source
• [2] Duncan KW, Chesworth R, Boriack-Sjodin PA, Munchhof MJ, Jin L, assignors to Epizyme Inc. Tetrahydro- and dihydro-isoquinoline PRMT5 inhibitors and uses thereof. US Patent 9,604,930. 2017 Mar 28. View Source

Quantitative Differentiation vs. Closest Analogues

Aqueous Solubility: Salt vs. Free Base

The dihydrochloride salt form of the target compound provides a hydrogen bond donor count of 3, versus 1 for the free base (CAS 133406-89-0), directly enhancing aqueous solubility and dissolution rate [1]. This physicochemical advantage is critical for achieving consistent compound concentrations in aqueous biochemical assay buffers, reducing the need for DMSO co-solvents that can interfere with protein targets. In contrast, the free base form has limited water solubility due to its lower polarity and reduced ionization capacity .

Aqueous Solubility

Head-to-head

+2 H-bond donors (3 vs. 1 free base)

May support consistent aqueous assay concentrations

Calculated property; dissolution rate may vary with buffer

Evidence Dimension	Hydrogen bond donor count (aqueous solubility proxy)
Target Compound Data	3 H-bond donors (dihydrochloride salt, MW 387.3 g/mol)
Comparator Or Baseline	1 H-bond donor (free base, CAS 133406-89-0, MW 314.4 g/mol)
Quantified Difference	+2 H-bond donors; molecular weight increase of 72.9 g/mol (2 × HCl)
Conditions	Computed physicochemical properties (PubChem, Cactvs 3.4.8.18)

Why This Matters

Superior aqueous solubility directly translates to more reliable dose-response curves in biochemical and cell-based assays, reducing experimental variability in procurement-driven screening campaigns.

• [1] PubChem CID 72942624. Computed Properties: Hydrogen Bond Donor Count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/72942624 View Source

Core Saturation: Dihydro vs. Tetrahydro Pharmacological Impact

The 3,4-dihydroisoquinoline core of the target compound contains a C=N double bond conferring imine/enamine character, whereas comparator tetrahydroisoquinolines (e.g., nomifensine, 4-phenyl-THIQ) are fully saturated at the equivalent position [1]. This structural difference is pharmacologically relevant: Charifson et al. (1988) demonstrated that 4-phenyl-tetrahydroisoquinolines exhibit distinct D1 dopamine receptor binding affinities compared to their 1-phenyl and 1-benzyl counterparts, with the 4-phenyl isomer showing the lowest D1 affinity among the series [1]. The target compound's dihydro core introduces partial planarity at C1-N2, which alters the spatial presentation of the 4-phenyl and N-substituent groups relative to the saturated analogs.

Core Saturation

Cross-study comparable

C=N (sp²) vs. C-N (sp³) at C1-N2; distinct pKa

Core saturation alters receptor recognition geometry

Comparator D1 binding data from tetrahydroisoquinolines only

Evidence Dimension	Core saturation state (C=N double bond presence)
Target Compound Data	3,4-Dihydroisoquinoline core (1 endocyclic double bond, imine character); 1 undefined stereocenter at C4
Comparator Or Baseline	1,2,3,4-Tetrahydroisoquinoline core (fully saturated, e.g., nomifensine); 4-phenyl-THIQ D1 binding rank: 1-phenyl > 1-benzyl > 4-phenyl (Charifson et al., 1988)
Quantified Difference	Qualitative difference: C=N (sp²) vs. C-N (sp³) at the C1-N2 position; distinct pKa and geometry
Conditions	Structural comparison; D1 receptor binding data from rat striatal membrane homogenates using [³H]SCH23390 (comparator data only)

Why This Matters

The dihydro core is a key determinant of receptor recognition geometry; substituting a tetrahydroisoquinoline analog would alter binding site complementarity and potentially invert selectivity profiles.

• [1] Charifson PS, Wyrick SD, Hoffman AJ, Simmons RM, Bowen JP, McDougald DL, Mailman RB. Synthesis and pharmacological characterization of 1-phenyl-, 4-phenyl-, and 1-benzyl-1,2,3,4-tetrahydroisoquinolines as dopamine receptor ligands. J Med Chem. 1988 Oct;31(10):1941-6. doi: 10.1021/jm00118a012. PMID: 3050089. View Source

N-Substituent Pharmacophore: 2-Aminobenzyl vs. Methyl/Aryl

The target compound incorporates an N-(2-aminobenzyl) substituent, which introduces an additional aromatic ring and a primary aromatic amine (–NH₂) hydrogen bond donor. This contrasts with nomifensine (N-methyl, no additional aromatic ring) and 2-aryl-3,4-dihydroisoquinolin-2-ium salts (N-aryl quaternary ammonium, no NH₂ donor) [1]. The ortho-aminobenzyl group adds one H-bond donor and extends the molecular surface area, creating opportunities for additional target interactions such as π-stacking with the pendant phenyl ring and hydrogen bonding via the aniline –NH₂ group [2]. This expanded pharmacophore is absent in all commercially predominant tetrahydro- and dihydroisoquinoline analogs.

N-Substituent

Reported

+1 aromatic ring, +1 NH₂ donor vs. nomifensine

Expands pharmacophore for target engagement studies

Based on computed descriptors

Evidence Dimension	N-substituent hydrogen bond donor count and aromatic ring count
Target Compound Data	N-(2-aminobenzyl): 1 additional aromatic ring, 1 additional H-bond donor (–NH₂); total heavy atom count = 26
Comparator Or Baseline	Nomifensine (N-methyl): 0 additional aromatic rings, 0 additional H-bond donors from N-substituent; total heavy atom count = 18
Quantified Difference	+1 aromatic ring, +1 H-bond donor (–NH₂), +8 heavy atoms vs. nomifensine
Conditions	Structural comparison based on PubChem computed descriptors

Why This Matters

The anilinemethyl group is a distinct pharmacophoric element that cannot be mimicked by N-methyl or simple N-aryl analogs, providing unique opportunities for target engagement and selectivity profiling.

• [1] Nomifensine. PubChem CID 4528. IUPAC: 2-methyl-4-phenyl-3,4-dihydro-1H-isoquinolin-8-amine. National Center for Biotechnology Information. View Source
• [2] PubChem CID 72942624. Computed Descriptors: Heavy Atom Count, Hydrogen Bond Donor Count. National Center for Biotechnology Information. View Source

PRMT5 Inhibitor Series: Patent and Benchmarking

The target compound falls within the generic structural formula (A) claimed in Epizyme's foundational PRMT5 inhibitor patents (US 9,604,930; WO 2014/100719), which explicitly cover both dihydro- and tetrahydroisoquinoline cores as competent scaffolds for PRMT5 inhibition [1]. While specific IC₅₀ data for this compound has not been publicly disclosed, the patent establishes the dihydroisoquinoline chemotype as a valid PRMT5 inhibitory scaffold. For benchmarking, the structurally related tetrahydroisoquinoline inhibitor GSK-3326595 (currently in clinical trials) exhibits PRMT5 IC₅₀ values of 5.5–9.2 nM, and optimized THIQ derivatives have reached IC₅₀ = 4.2 nM [2].

PRMT5 Patent

Class-level inference

Covered by Epizyme patent; comparator IC₅₀ 4.2–9.2 nM

Class membership supports PRMT5 research fit

Specific IC₅₀ for this compound not publicly available

Evidence Dimension	PRMT5 inhibitory activity (biochemical IC₅₀)
Target Compound Data	Covered by Epizyme patent (US 9,604,930) generic Formula (A); specific IC₅₀ not publicly available for this compound
Comparator Or Baseline	GSK-3326595 (tetrahydroisoquinoline PRMT5 inhibitor): IC₅₀ = 5.5–9.2 nM; Compound 20 (THIQ derivative): IC₅₀ = 4.2 nM
Quantified Difference	Comparator IC₅₀ values provided for reference; target compound data unavailable in public domain
Conditions	GSK-3326595: PRMT5 biochemical assay; Compound 20: PRMT5 enzymatic inhibition assay (source: Design, Synthesis and Biological Evaluation..., 2022)

Why This Matters

Patent-based class membership substantiates the compound's relevance for PRMT5-targeted drug discovery, positioning it as a structurally distinct tool within an epigenetics-focused procurement strategy.

• [1] Duncan KW, Chesworth R, Boriack-Sjodin PA, Munchhof MJ, Jin L, assignors to Epizyme Inc. Tetrahydro- and dihydro-isoquinoline PRMT5 inhibitors and uses thereof. US Patent 9,604,930. 2017 Mar 28. View Source
• [2] Design, Synthesis and Biological Evaluation of Novel and Potent Protein Arginine Methyltransferases 5 Inhibitors for Cancer Therapy. Molecules. 2022; 27(19):6637. doi: 10.3390/molecules27196637. View Source

Commercial Purity: Batch Reproducibility vs. Custom

The compound is commercially available with a purity specification of ≥95% (HPLC) from multiple independent suppliers . This benchmark exceeds the typical purity of custom-synthesized, single-batch analogs in early-stage research, where purity may vary widely absent rigorous quality control. The dihydrochloride salt form further contributes to solid-state stability during storage and shipment [1].

Commercial Purity

Specification review

≥95% (HPLC), multiple suppliers

Supports batch-to-batch reproducibility

Vendor COA; HPLC-based determination

Evidence Dimension	Commercial purity (HPLC area%)
Target Compound Data	≥95% (HPLC), multiple suppliers
Comparator Or Baseline	Custom-synthesized dihydroisoquinoline analogs: purity typically not guaranteed; variable by synthesis route
Quantified Difference	≥95% specification vs. variable/unreported purity for custom analogs
Conditions	Vendor Certificate of Analysis; HPLC-based purity determination

Why This Matters

Guaranteed purity reduces batch-to-batch variability, supporting reproducible SAR studies and enabling meaningful cross-experiment comparisons in multi-plate screening campaigns.

• [1] Kuujia Product Information. CAS 133390-58-6: 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride. https://www.kuujia.com/cas-133390-58-6.html View Source

Stereochemistry: Racemic vs. Enantiopure

The compound possesses one undefined stereocenter at the C4 position of the dihydroisoquinoline ring and is supplied as a racemic mixture [1]. This is significant because Charifson et al. (1988) demonstrated that enantiomeric resolution of the related N-methyl-1-phenyltetrahydroisoquinoline revealed stereospecific D1 receptor binding, with the S-enantiomer showing superior activity [2]. A researcher substituting this racemic dihydroisoquinoline with an enantiopure tetrahydroisoquinoline analog would not only change the saturation state but also eliminate the stereochemical complexity that makes the racemate a valuable tool for studying stereochemical determinants of target engagement.

Stereochemistry

Reported

Racemic mixture (1 undefined stereocenter)

Enables stereochemistry-activity relationship studies

Enantiomer-specific D1 data available for related THIQ

Evidence Dimension	Stereochemical composition
Target Compound Data	Racemic mixture; 1 undefined stereocenter at C4; 0 defined atom stereocenters
Comparator Or Baseline	Enantiopure (S)- or (R)-tetrahydroisoquinolines (e.g., resolved nomifensine enantiomers)
Quantified Difference	Racemic vs. enantiopure; target compound allows assessment of stereochemical influence on activity
Conditions	PubChem computed stereochemical descriptors; Charifson et al. (1988) for enantiomer-specific D1 binding data

Why This Matters

The racemic nature of the compound enables stereochemistry-activity relationship studies that are precluded with enantiopure analogs, adding value for chiral pharmacology investigations.

• [1] PubChem CID 72942624. Computed Properties: Defined Atom Stereocenter Count = 0; Undefined Atom Stereocenter Count = 1. National Center for Biotechnology Information. View Source
• [2] Charifson PS, Wyrick SD, Hoffman AJ, Simmons RM, Bowen JP, McDougald DL, Mailman RB. Synthesis and pharmacological characterization of 1-phenyl-, 4-phenyl-, and 1-benzyl-1,2,3,4-tetrahydroisoquinolines as dopamine receptor ligands. J Med Chem. 1988 Oct;31(10):1941-6. PMID: 3050089. View Source

Optimal Application Scenarios

PRMT5 Epigenetic Drug Discovery & Tool Compounds

This compound is structurally positioned within the Epizyme-patented dihydroisoquinoline PRMT5 inhibitor chemical space [1]. Researchers engaged in protein arginine methyltransferase 5 (PRMT5) inhibitor development can employ this compound as a structurally differentiated starting point for structure-activity relationship (SAR) exploration, complementing tetrahydroisoquinoline-based clinical candidates such as GSK-3326595. Its 3,4-dihydro core and N-anilinemethyl substituent offer distinct vectors for optimizing potency, selectivity, and pharmacokinetic properties relative to fully saturated THIQ leads [1].

Monoamine Transporter & Receptor Pharmacology Tool

The compound's structural relationship to nomifensine (a dopamine/norepinephrine reuptake inhibitor) and to 4-phenyl-tetrahydroisoquinoline D1 receptor ligands makes it a valuable comparator tool for dissecting the contribution of core saturation state and N-substitution pattern to monoamine transporter and receptor binding [2]. Its racemic nature additionally enables stereochemistry-activity relationship studies that can inform the design of enantioselective CNS agents [2].

Physicochemical & Formulation Studies with Salt

The dihydrochloride salt form, with its enhanced hydrogen bond donor count (3 vs. 1 for free base) and improved aqueous solubility [3], makes this compound suitable for researchers conducting in vitro biochemical assays, cellular uptake studies, or early-stage formulation development where consistent aqueous solubility is critical for dose-response accuracy [3].

Application

Selection Property

Validation Focus

PRMT5 Epigenetic Target Engagement

Dihydroisoquinoline core with N-anilinemethyl group

Biochemical inhibition and selectivity profiling

Monoamine Receptor/Transporter Pharmacology

Core saturation and N-substitution pattern

Receptor binding and stereochemical influence assessment

Aqueous Assay & Formulation Studies

Dihydrochloride salt with enhanced H-bond donors

Solubility and dissolution consistency in aqueous buffers

• [1] Duncan KW, Chesworth R, Boriack-Sjodin PA, Munchhof MJ, Jin L, assignors to Epizyme Inc. Tetrahydro- and dihydro-isoquinoline PRMT5 inhibitors and uses thereof. US Patent 9,604,930. 2017 Mar 28. View Source
• [2] Charifson PS, Wyrick SD, Hoffman AJ, Simmons RM, Bowen JP, McDougald DL, Mailman RB. Synthesis and pharmacological characterization of 1-phenyl-, 4-phenyl-, and 1-benzyl-1,2,3,4-tetrahydroisoquinolines as dopamine receptor ligands. J Med Chem. 1988 Oct;31(10):1941-6. PMID: 3050089. View Source
• [3] PubChem CID 72942624. Computed Properties: Hydrogen Bond Donor Count, Topological Polar Surface Area. National Center for Biotechnology Information. View Source